A Pd-catalyzed cascade reaction of N–H insertion and oxidative dehydrogenative aromatization: a new entry to 2-amino-phenols†
Organic & Biomolecular Chemistry Pub Date: 2014-04-29 DOI: 10.1039/C4OB00652F
Abstract
A palladium-catalyzed cascade reaction of N–H insertion (NHI) and oxidative dehydrogenative aromatization (ODA) has been developed, which affords a straightforward and efficient way to access the carbazole precursors (2-arylamino-phenols) as well as to prepare 2-alkylamino-phenols from non-aromatic substrates.
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Journal Name：Organic & Biomolecular Chemistry
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